methyl 3-({ethyl[(1'-methyl-1,4'-bipiperidin-4-yl)methyl]amino}carbonyl)benzoate

• IUPAC Name: methyl 3-[ethyl-[[1-(1-methylpiperidin-4-yl)piperidin-4-yl]methyl]carbamoyl]benzoate
• InChI: InChI=1S/C23H35N3O3/c1-4-25(22(27)19-6-5-7-20(16-19)23(28)29-3)17-18-8-14-26(15-9-18)21-10-12-24(2)13-11-21/h5-7,16,18,21H,4,8-15,17H2,1-3H3
• InChI Key: UKKLUZLCSINITF-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1CCN(CC1)C2CCN(CC2)C)C(=O)C3=CC(=CC=C3)C(=O)OC
• Molecular Formula: C23H35N3O3
• Molecular Weight: 401.5 g/mol

Description

Methyl 3-({ethyl[(1'-methyl-1,4'-bipiperidin-4-yl)methyl]amino}carbonyl)benzoate is a chemical compound that belongs to the class of benzoates. It is commonly used in scientific research for its various pharmacological properties.

Mechanism of Action

The mechanism of action of methyl 3-({ethyl[(1'-methyl-1,4'-bipiperidin-4-yl)methyl]amino}carbonyl)benzoate is not fully understood. However, it is believed to exert its pharmacological effects through the activation of the sigma-1 receptor. The sigma-1 receptor is a transmembrane protein that is involved in various physiological processes such as pain perception, mood regulation, and memory formation. Activation of the sigma-1 receptor by methyl 3-({ethyl[(1'-methyl-1,4'-bipiperidin-4-yl)methyl]amino}carbonyl)benzoate results in the modulation of various signaling pathways, leading to its analgesic and anti-inflammatory effects.
Biochemical and Physiological Effects:
Methyl 3-({ethyl[(1'-methyl-1,4'-bipiperidin-4-yl)methyl]amino}carbonyl)benzoate has been found to exhibit potent analgesic and anti-inflammatory activities. It also has a high affinity for the sigma-1 receptor, which is involved in various physiological processes such as pain perception, mood regulation, and memory formation. Activation of the sigma-1 receptor by methyl 3-({ethyl[(1'-methyl-1,4'-bipiperidin-4-yl)methyl]amino}carbonyl)benzoate results in the modulation of various signaling pathways, leading to its analgesic and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

Methyl 3-({ethyl[(1'-methyl-1,4'-bipiperidin-4-yl)methyl]amino}carbonyl)benzoate has several advantages for lab experiments. It is a potent and selective sigma-1 receptor agonist, which makes it a valuable tool for studying the physiological and pharmacological roles of the sigma-1 receptor. It also exhibits potent analgesic and anti-inflammatory activities, which makes it a potential drug candidate for the treatment of various diseases. However, one of the limitations of using methyl 3-({ethyl[(1'-methyl-1,4'-bipiperidin-4-yl)methyl]amino}carbonyl)benzoate in lab experiments is its high cost.

Future Directions

There are several future directions for the research on methyl 3-({ethyl[(1'-methyl-1,4'-bipiperidin-4-yl)methyl]amino}carbonyl)benzoate. One of the potential areas of research is its use as a drug candidate for the treatment of neuropathic pain, depression, and Alzheimer's disease. Further studies are needed to determine its efficacy and safety in humans. Another area of research is the development of more efficient and cost-effective synthesis methods for methyl 3-({ethyl[(1'-methyl-1,4'-bipiperidin-4-yl)methyl]amino}carbonyl)benzoate. This would enable its wider use in scientific research. Additionally, further studies are needed to elucidate the exact mechanism of action of methyl 3-({ethyl[(1'-methyl-1,4'-bipiperidin-4-yl)methyl]amino}carbonyl)benzoate and its effects on various physiological processes.

Synthesis Methods

The synthesis of methyl 3-({ethyl[(1'-methyl-1,4'-bipiperidin-4-yl)methyl]amino}carbonyl)benzoate involves the reaction of 3-carboxybenzaldehyde with ethyl 4-(bromomethyl)-1-methylpiperidine-4-carboxylate followed by the reaction with methyl isocyanate. The product is then purified through column chromatography to obtain the final compound.

Scientific Research Applications

Methyl 3-({ethyl[(1'-methyl-1,4'-bipiperidin-4-yl)methyl]amino}carbonyl)benzoate has been extensively studied for its pharmacological properties. It has been found to exhibit potent analgesic and anti-inflammatory activities. It also has a high affinity for the sigma-1 receptor, which is involved in various physiological processes such as pain perception, mood regulation, and memory formation. Due to its pharmacological properties, it has been studied as a potential drug candidate for the treatment of various diseases such as neuropathic pain, depression, and Alzheimer's disease.